4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol

• IUPAC Name: 4-(4-bromophenyl)-1-(3-phenylpropyl)piperidin-4-ol
• InChI: InChI=1S/C20H24BrNO/c21-19-10-8-18(9-11-19)20(23)12-15-22(16-13-20)14-4-7-17-5-2-1-3-6-17/h1-3,5-6,8-11,23H,4,7,12-16H2
• InChI Key: FBWUDCAURFFMLD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C2=CC=C(C=C2)Br)O)CCCC3=CC=CC=C3
• Molecular Formula: C20H24BrNO
• Molecular Weight: 374.3 g/mol

Description

4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol is a chemical compound that belongs to the class of piperidine derivatives. It is also known as 4'-Bromo-α-PPP or 4'-Bromo-α-pyrrolidinopropiophenone. This compound has gained significant attention in scientific research due to its potential therapeutic applications and its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of 4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol is not yet fully understood. However, it is believed to act as a dopamine reuptake inhibitor and a serotonin-norepinephrine reuptake inhibitor. This results in an increase in the levels of these neurotransmitters in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol has a wide range of biochemical and physiological effects. It has been found to increase the release of dopamine, serotonin, and norepinephrine in the brain. It also exhibits anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol in lab experiments is its ability to cross the blood-brain barrier. This allows for the direct observation of its effects on the central nervous system. However, its potential for abuse and toxicity limits its use in lab experiments.

Future Directions

Further research is needed to fully understand the mechanism of action of 4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol. This will aid in the development of more effective therapeutic applications. Additionally, more studies are needed to determine its long-term effects and potential for abuse.

Synthesis Methods

The synthesis of 4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol involves the reaction of 4-bromo benzaldehyde with 3-phenylpropanolamine in the presence of acetic acid. The resulting intermediate is then treated with piperidine and sodium borohydride to obtain the final product.

Scientific Research Applications

4-(4-bromophenyl)-1-(3-phenylpropyl)-4-piperidinol has been extensively studied for its potential therapeutic applications. It has been found to exhibit analgesic, anxiolytic, and antidepressant effects in animal models. It has also been investigated for its potential use in the treatment of drug addiction and withdrawal symptoms.